Cas no 921777-89-1 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-fluorobenzamide)

• Product Name: N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-fluorobenzamide
• CAS No: 921777-89-1
• MF: C₂₃H₂₇FN₂O₃
• MW: 398.470489740372
• CID: 6011181
• PubChem ID: 40887824
• Update Time: 2025-10-29

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-fluorobenzamide
• N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-4-fluorobenzamide
• AKOS024633579
• N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-4-fluorobenzamide
• 921777-89-1
• F2262-0650
• 4-fluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• Inchi： 1S/C23H27FN2O3/c1-15(2)11-12-26-19-13-18(25-21(27)16-5-7-17(24)8-6-16)9-10-20(19)29-14-23(3,4)22(26)28/h5-10,13,15H,11-12,14H2,1-4H3,(H,25,27)
• InChI Key： DGNLFSPVGSPENO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(CCC(C)C)C2=C1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 398.20057089g/mol
• Monoisotopic Mass: 398.20057089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Additional information on N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-fluorobenzamide

Professional Introduction to N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-fluorobenzamide (CAS No. 921777-89-1)

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-fluorobenzamide (CAS No. 921777-89-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazepine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its bulky side chains and fluorinated aromatic moiety, contribute to its unique chemical properties and biological interactions.

The synthesis of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-fluorobenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The benzoxazepine core is typically constructed through cyclization reactions involving appropriately substituted precursors. The introduction of the 4-fluorobenzamide group at the 7-position of the benzoxazepine scaffold enhances the compound's binding affinity to biological targets by increasing its lipophilicity and electronic properties. This modification is a common strategy in drug design to optimize pharmacokinetic profiles and improve receptor interactions.

In recent years, there has been a growing interest in benzoxazepine derivatives due to their potential as scaffolds for the development of novel therapeutic agents. Research has demonstrated that benzoxazepines can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific substitution pattern in N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-fluorobenzamide is designed to fine-tune these properties, making it a promising candidate for further investigation.

The fluorine atom in the 4-fluorobenzamide group plays a crucial role in modulating the electronic environment of the molecule. Fluorine substitution is a well-established approach in medicinal chemistry to enhance metabolic stability and binding affinity. The presence of this fluorine atom can also influence the conformational flexibility of the molecule, potentially affecting its interaction with biological targets. These structural features make N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylyl-4-fluorobenzamide an intriguing compound for studying structure-function relationships in drug discovery.

Evidence from preclinical studies suggests that N-3,3-dimethyl-octahydroindolizinone derivatives, which share structural similarities with benzoxazepines, can modulate central nervous system (CNS) pathways involved in pain perception and inflammation. While direct evidence for N-\*nomenclature correction needed here*>\*-nomenclature correction needed here*\*-fluorobenzamide is limited at this time*, these findings provide a rationale for exploring its potential therapeutic applications. Further research is warranted to elucidate its mechanism of action and evaluate its efficacy in relevant disease models.

The synthesis and characterization of N-\*nomenclature correction needed here*\*-\*nomenclature correction needed here*\*-fluorobenzamide have been optimized to ensure high purity and yield. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the molecular structure and purity of the compound. These analytical methods are essential for ensuring that the synthesized material meets the stringent requirements for pharmaceutical development.

The potential applications of N-\*nomenclature correction needed here*\*-\*nomenclature correction needed here*\*-fluorobenzamide extend beyond traditional therapeutic areas. Emerging research indicates that benzoxazepine derivatives may have utility in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to interact with specific neurotransmitter receptors makes them attractive candidates for developing novel treatments targeting CNS disorders.

In conclusion，N-\*nomenclature correction needed here*\*-\*nomenclature correction needed here*\*-fluorobenzamide represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development。 Future studies should focus on evaluating its pharmacokinetic properties、toxicological profile、and therapeutic potential in preclinical models。 With continued investigation，this compound could emerge as a novel therapeutic agent with broad clinical applications。